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Compound of Interest

Compound Name: Safflower Yellow

Cat. No.: B7908641

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structures of

Safflower Yellow pigments, focusing on their core components. It is designed to serve as a

foundational resource for researchers, scientists, and professionals involved in drug

development and natural product chemistry.

Safflower (Carthamus tinctorius L.) is a valuable plant known for its vibrant florets, which are

the source of both yellow and red pigments. The water-soluble Safflower Yellow pigments are

a complex mixture of quinochalcone C-glycosides, with Hydroxysafflor Yellow A (HSYA) being

the most abundant and pharmacologically significant component.[1][2] These pigments have a

rich history in traditional medicine and are now the subject of extensive scientific research for

their potential therapeutic applications, including cardiovascular and cerebrovascular diseases.

[3]
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The primary yellow pigments found in safflower are Hydroxysafflor Yellow A (HSYA), Safflor

Yellow A (SYA), Safflor Yellow B (SYB), and Anhydrosafflor Yellow B (AHSYB). These

compounds belong to the flavonoid family and are characterized as C-glucosylquinochalcones,

a class of compounds unique to safflower.[1][2] The red pigment, carthamin, is biosynthetically

derived from these yellow precursors.[4]

Below is a summary of the key chemical properties of these pigments:
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Pigment Molecular Formula
Molecular Weight (
g/mol )

Key Structural
Features

Hydroxysafflor Yellow

A (HSYA)
C₂₇H₃₂O₁₆ 612.53

A C-glycosyl

compound with a

3,4,5-

trihydroxycyclohexa-

2,5-dien-1-one core

substituted with two β-

D-glucosyl groups and

a p-hydroxycinnamoyl

group.[5][6] It is the

most abundant yellow

pigment in safflower.

[3]

Safflor Yellow A (SYA) C₂₇H₃₀O₁₅ 594.52

A major

phytochemical in

safflower, classified as

a chalcone derivative.

[7]

Safflor Yellow B (SYB) C₄₈H₅₄O₂₇ 1062.9

A more complex

quinochalcone C-

glycoside.[8]

Anhydrosafflor Yellow

B (AHSYB)
C₄₈H₅₂O₂₆ 1044.91

A quinochalcone C-

glycoside that, along

with HSYA, is one of

the most abundant

yellow pigments.[9]

[10] It has

demonstrated

neuroprotective

effects.[11]

Carthamin (Red

Pigment)

C₄₃H₄₂O₂₂ 910.78 The main red pigment,

formed from the

yellow precursor

precarthamin through
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an oxidation reaction.

[12] It is sparingly

soluble in water but

soluble in alkaline

solutions.[2][13]

Biosynthesis of Carthamin from Safflower Yellow
Precursors
The vibrant red pigment carthamin is a key component of safflower and has been used as a

dye for centuries.[14] Its biosynthesis is a fascinating process that begins with the yellow

quinochalcone C-glycosides. Safflor yellow A and safflor yellow B are precursors in a pathway

that leads to the formation of precarthamin, which is then enzymatically converted to carthamin.

[4] This conversion is catalyzed by carthamin synthase, an enzyme that utilizes molecular

oxygen.[14]

2,4,6,4'-Tetrahydroxychalcone Safflor Yellow A+ 2 Glucose Safflor Yellow B+ Glucose Precarthamin CarthaminCarthamin Synthase (Oxidation)
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Biosynthesis of Carthamin from Safflower Yellow precursors.

Experimental Protocols
The extraction, isolation, and characterization of Safflower Yellow pigments are crucial for

their study and application. The following are detailed methodologies for key experiments.

This protocol describes a general method for the aqueous extraction of water-soluble yellow

pigments from safflower petals.

Preparation of Safflower Petals: Dried safflower florets are ground into a fine powder to

increase the surface area for extraction.[15]

Extraction:
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Suspend 1 gram of the fine floret powder in 15-20 mL of distilled water.[15]

Stir the suspension at room temperature for 30 minutes.[15]

Separate the solid material by centrifugation at 3500-6000 rpm for 8-15 minutes.[15]

Collect the supernatant, which contains the water-soluble yellow pigments.

Repeat the extraction process with the remaining pellet multiple times to ensure complete

removal of the yellow pigments.[13][15]

Purification (Optional): The collected supernatant can be filtered to remove any remaining

suspended particles.[15] For higher purity, the extract can be subjected to further

chromatographic separation.

HPLC is a standard technique for the separation and quantification of Safflower Yellow
pigments.

Instrumentation: An HPLC system equipped with a photodiode array (PDA) detector and a

C18 reversed-phase column is typically used.[16]

Mobile Phase: A gradient elution is commonly employed.

Solvent A: Water with 0.05% trifluoroacetic acid (TFA).[17]

Solvent B: Acetonitrile with 0.05% TFA.[17]

Gradient Program: A linear gradient from 0% to 50% of Solvent B over 30 minutes can be

used.[17]

Flow Rate: A typical flow rate is 1.0 mL/min.[17]

Detection: The pigments are detected at their maximum absorption wavelengths. For yellow

pigments, this is typically around 400-408 nm.[17][18]

Sample Preparation: The extracted pigment solution is filtered through a 0.45 µm membrane

filter before injection into the HPLC system.[17]
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Mass spectrometry, often coupled with HPLC (LC-MS), is a powerful tool for identifying and

elucidating the structures of Safflower Yellow pigments.

Instrumentation: An HPLC system coupled to a mass spectrometer with an electrospray

ionization (ESI) source is commonly used.[19][20] High-resolution mass spectrometry (e.g.,

Orbitrap) can provide accurate mass measurements for formula determination.[19][20]

Ionization Mode: Both positive and negative ESI modes can be used, depending on the

specific compounds being analyzed.[19]

MS/MS Analysis: Tandem mass spectrometry (MS/MS) is used to obtain fragmentation

patterns of the parent ions. These fragmentation patterns provide valuable structural

information. The collision energy can be varied (e.g., 15-45 V) to optimize fragmentation.[19]

Data Analysis: The mass spectra and fragmentation patterns are analyzed to identify known

compounds by comparing with databases and literature data, or to elucidate the structures of

novel components.[19]

The following diagram illustrates a typical workflow for the study of Safflower Yellow pigments.
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Workflow for Safflower Yellow Pigment Analysis.
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This guide provides a foundational understanding of the chemical structures and analysis of

Safflower Yellow pigments. For professionals in drug development, the detailed chemical

information and experimental protocols serve as a critical starting point for further research into

the pharmacological properties and potential therapeutic applications of these natural

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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